Cas no 52110-55-1 (Mucidin)

• Product Name: Mucidin
• CAS No: 52110-55-1
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• CID: 370721
• PubChem ID: 6437379
• Update Time: 2025-04-19

Mucidin Chemical and Physical Properties

Names and Identifiers

• 3,5-Hexadienoic acid,2-(methoxymethylene)-3-methyl-6-phenyl-, methyl ester, (2E,3Z,5E)-
• methyl (2E,3Z,5E)-2-(methoxymethylidene)-3-methyl-6-phenylhexa-3,5-dienoate
• MUCIDIN
• 3,5-Hexadienoic acid,2-(methoxymethylene)-3-methyl-6-phenyl-,methyl ester,(2E,3Z,5E)
• 3,5-Hexadienoic acid,2-(methoxymethylene)-3-methyl-6-phenyl-,methyl ester,(E,E,E)
• AmbotzLS-1154
• OM-1
• STROBILURIN A
• UNII-15143I0275
• DTXSID401025570
• NS00011765
• 52110-55-1
• Q27147658
• SCHEMBL1313193
• Mucidermin
• 3,5-Hexadienoic acid, 2-(methoxymethylene)-3-methyl-6-phenyl-, methyl ester, (E,E,E)-
• STROBILURIN A [MI]
• 15143I0275
• methyl (2E,3Z,5E)-2-(methoxymethylene)-3-methyl-6-phenylhexa-3,5-dienoate
• 3,5-HEXADIENOIC ACID, 2-(METHOXYMETHYLENE)-3-METHYL-6-PHENYL-, METHYL ESTER, (E,Z,E)-
• CHEBI:78156
• 3,5-Hexadienoic acid, 2-(methoxymethylene)-3-methyl-6-phenyl-, methyl ester, (2E,3Z,5E)-
• Mucidin

• Inchi： 1S/C16H18O3/c1-13(15(12-18-2)16(17)19-3)8-7-11-14-9-5-4-6-10-14/h4-12H,1-3H3/b11-7+,13-8-,15-12+
• InChI Key： JSCQSBGXKRTPHZ-SYKZHUKTSA-N
• SMILES： O(C)C(/C(=C/OC)/C(/C)=C\C=C\C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 258.12600
• Monoisotopic Mass: 258.125594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 3.9

Experimental Properties

• Density: 1.064
• Boiling Point: 414.2°C at 760 mmHg
• Flash Point: 175.9°C
• Refractive Index: 1.555
• PSA: 35.53000
• LogP: 3.34940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes